3-[2-(2-methylphenyl)ethyl]-1-[2-(1H-1,2,4-triazol-3-yl)benzoyl]piperidine

• IUPAC Name: [3-[2-(2-methylphenyl)ethyl]piperidin-1-yl]-[2-(1H-1,2,4-triazol-5-yl)phenyl]methanone
• InChI: InChI=1S/C23H26N4O/c1-17-7-2-3-9-19(17)13-12-18-8-6-14-27(15-18)23(28)21-11-5-4-10-20(21)22-24-16-25-26-22/h2-5,7,9-11,16,18H,6,8,12-15H2,1H3,(H,24,25,26)
• InChI Key: UFAJIILGUBBFRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CCC2CCCN(C2)C(=O)C3=CC=CC=C3C4=NC=NN4
• Molecular Formula: C23H26N4O
• Molecular Weight: 374.5 g/mol

Description

The compound “3-[2-(2-methylphenyl)ethyl]-1-[2-(1H-1,2,4-triazol-3-yl)benzoyl]piperidine” is a complex organic molecule that contains several functional groups. These include a piperidine ring, a 1,2,4-triazole ring, and a benzoyl group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperidine and 1,2,4-triazole rings would give the molecule a certain degree of rigidity, while the benzoyl group could contribute to its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the piperidine and 1,2,4-triazole rings, as well as the benzoyl group. These groups could participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure. The presence of the piperidine and 1,2,4-triazole rings, as well as the benzoyl group, could affect these properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being investigated as a potential drug, its mechanism of action would involve interacting with a specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it is handled. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve investigating its potential uses, such as in the development of new drugs or materials. This could involve studying its biological activity, its reactivity under different conditions, and ways to optimize its synthesis.